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Compound of Interest

4,5-Dimethylthiazole-2-
Compound Name:
carbaldehyde

Cat. No.: B1316184

An In-depth Technical Guide to 4,5-
Dimethylthiazole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of 4,5-
Dimethylthiazole-2-carbaldehyde. Due to the limited availability of specific experimental data
for this compound in publicly accessible literature, this guide also incorporates general
principles and methodologies relevant to the broader class of thiazole derivatives to provide a
functional context for research and development.

Core Compound Properties

4,5-Dimethylthiazole-2-carbaldehyde is a heterocyclic compound featuring a thiazole ring
substituted with two methyl groups and a carbaldehyde group. Its chemical structure and
properties are foundational to its potential applications in synthesis and drug discovery.

Table 1: Physicochemical and Computational Data for 4,5-Dimethylthiazole-2-carbaldehyde
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Property Value Source
Molecular Formula CeH7NOS [1]
Molecular Weight 141.19 g/mol [1]
CAS Number 74531-15-0 [1]
4,5-Dimethylthiazole-2-
Synonym(s) [1]
carboxaldehyde
Topological Polar Surface Area
29.96 A2 [1]
(TPSA)
LogP 1.57244 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 0 [1]

| Rotatable Bonds | 1 |[1] |

Context in Drug Discovery and Organic Synthesis

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

FDA-approved drugs.[2] Thiazole derivatives are known to exhibit a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] They

function through diverse mechanisms such as kinase inhibition, DNA intercalation, and

induction of apoptosis.[2][5] Aldehyde-functionalized thiazoles, like the title compound, are

versatile intermediates in organic synthesis, enabling the construction of more complex

molecular architectures through reactions such as condensation, oxidation, and reductive

amination.
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Core Scaffold

Chemical Functionalization

Synthetic & Biological Applications

provides enables
Thiazole Ri scaffold Aldehyde Group reactions | | Versatile Synthetic leads to _ | Bioactive Molecule
lazole Ring (e.g., 4,5-Dimethylthiazole-2-carbaldehyde) Intermediate “| (e.g., Kinase Inhibitor)
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Start: (4,5-Dimethylthiazol-2-yl)methanol
in Dichloromethane

Reagents

Step 1: Add Oxidizing Agent
(e.g., PCC or TEMPO/NaOCI)

Reaction
Progress

Step 2: Monitor Reaction
(via HPLC/TLC)

Upon
Completion

Step 3: Aqueous Workup
(Quench, Wash, Extract)

Crude
Product

Step 4: Purification
(Column Chromatography)

Purified
Product

End Product:
4,5-Dimethylthiazole-2-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of 4,5-Dimethylthiazole-2-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316184#molecular-weight-and-formula-of-4-5-
dimethylthiazole-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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